Cas no 1243011-56-4 (Octyl Orlistat)

• Product Name: Octyl Orlistat
• CAS No: 1243011-56-4
• Molecular Formula: C₃₁H₅₇NO₅
• Molecular Weight: 523.78798
• CID: 1058875
• PubChem ID: 71751295

Octyl Orlistat Properties

Names and Identifiers

• Octyl Orlistat
• [(2S)-1-[(2S,3S)-3-octyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-4-methylpentanoate
• N-Formyl-L-leucine (1S)-1-[[(2S,3S)-3-Octyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester
• L-Leucine, N-formyl-, (1S)-1-[[(2S,3S)-3-octyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
• AKOS026750734
• DTXSID60858246
• (2S)-1-[(2S,3S)-3-Octyl-4-oxooxetan-2-yl]tridecan-2-yl N-formyl-L-leucinate
• [(2S)-1-[(2S,3S)-3-octyl-4-oxooxetan-2-yl]tridecan-2-yl](2S)-2-formamido-4-methylpentanoate
• 286MYA7B7Z
• 1243011-56-4

• InChIKey： QYVBRBCSILZWFP-DZUOILHNSA-N
• Inchi： InChI=1S/C31H57NO5/c1-5-7-9-11-13-14-15-16-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-17-12-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
• SMILES： CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCCCC)OC(=O)C(CC(C)C)NC=O

Computed Properties

• Exact Mass: 523.42400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 25
• Monoisotopic Mass: 523.42367392g/mol
• Heavy Atom Count: 37
• Complexity: 608
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• LogP: 8.50240
• PSA: 85.19000